2-Bromo-6-chlorobenzo[b]thiophene

• IUPAC Name: 2-bromo-6-chloro-1-benzothiophene
• InChI: InChI=1S/C8H4BrClS/c9-8-3-5-1-2-6(10)4-7(5)11-8/h1-4H
• InChI Key: WEMZXQVAOBYBQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)SC(=C2)Br
• Molecular Formula: C8H4BrClS
• Molecular Weight: 247.54 g/mol

Description

2-Bromo-6-chlorobenzo[b]thiophene is a compound that belongs to a group of heterocyclic aromatic compounds known as thiophenes. It has a molecular formula of C8H4BrClS and a molecular weight of 247.53.

Synthesis Analysis

The synthesis of thiophene derivatives, including 2-Bromo-6-chlorobenzo[b]thiophene, often involves reactions with aryne intermediates. A wide range of substituted benzothiophenes can be synthesized from easily available o-silylaryl triates and alkynyl sulfides in a one-step intermolecular manner. The synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound can be achieved due to the good functional group tolerance and versatile C2 functionalizations.

Molecular Structure Analysis

The molecular structure of 2-Bromo-6-chlorobenzo[b]thiophene consists of a five-membered ring made up of one sulfur as a heteroatom. The compound contains bromine and chlorine substituents, which contribute to its unique chemical properties.

Chemical Reactions Analysis

Thiophene-based analogs, including 2-Bromo-6-chlorobenzo[b]thiophene, have been the subject of extensive research due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-inflammatory Drugs

. .

Antimicrobial Activity

. .

Industrial Chemistry

.

Organic Semiconductors

.

Organic Light-Emitting Diodes (OLEDs)

.

Electrochemical Reduction

.

Synthesis of Benzo[b]thiophenes

.

Safety and Hazards

The safety information for 2-Bromo-6-chlorobenzo[b]thiophene indicates that it has a GHS07 pictogram and a signal word of “Warning”. The hazard statements include H302, H315, H319, H335, and the precautionary statement is P261.

Future Directions

Thiophene-based analogs, including 2-Bromo-6-chlorobenzo[b]thiophene, continue to attract interest due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Future research will likely continue to explore the synthesis, properties, and applications of these compounds.

Mechanism of Action

Target of Action

2-Bromo-6-chlorobenzo[b]thiophene is a compound that belongs to a group of heterocyclic aromatic compounds known as thiophenes Thiophenes and their derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .

Mode of Action

The mode of action of 2-Bromo-6-chlorobenzo[b]thiophene involves its interaction with its targetsIt’s known that thiophenes can undergo reactions such as the suzuki–miyaura cross-coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the nucleophilic attack of the sulfur or carbon of alkynyl sulfides to electrophilic aryne intermediates followed by ring-closure .

Biochemical Pathways

For instance, 2-Bromothiophene undergoes metalation-alkylation reaction with various electrophiles to form various 5-alkylated 2-bromo products .

Result of Action

Thiophenes and their derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .